Cas no 2764729-36-2 (2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide)

• Product Name: 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide
• CAS No: 2764729-36-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6795480
• PubChem ID: 144349574
• Update Time: 2025-05-20

2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2764729-36-2
• 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide
• MFCD34760610

• Inchi： 1S/C10H10F3NO2/c1-14-9(15)7-5-6(10(11,12)13)3-4-8(7)16-2/h3-5H,1-2H3,(H,14,15)
• InChI Key： UTIMSETVSPXMSG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(NC)=O)=C1)OC)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide

2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide (CAS No. 2764729-36-2)

2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide is a highly specialized organic compound with the CAS registry number 2764729-36-2. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it is characterized by its unique structural features and functional groups. The molecule consists of a benzene ring substituted with a methoxy group at position 2, a trifluoromethyl group at position 5, and an N-methyl amide group attached to the carboxylic acid moiety. These substituents confer distinctive chemical properties, making this compound valuable in various applications across different industries.

The synthesis of 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide involves a series of well-controlled chemical reactions, including nucleophilic substitution, Friedel-Crafts acylation, and amide formation. The trifluoromethyl group is introduced via electrophilic substitution, while the methoxy group is typically added through an O-methylation reaction. The N-methylation step ensures the stability of the amide bond and enhances the compound's solubility in organic solvents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

One of the most significant applications of 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide is in the field of pharmaceuticals. Its unique structure allows it to act as a potent inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound exhibits strong inhibitory activity against histone deacetylases (HDACs), which are critical targets in cancer therapy. By modulating HDAC activity, this compound can induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for anti-cancer drug development.

Beyond pharmaceuticals, 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide finds utility in agrochemicals as a herbicide or fungicide. Its ability to inhibit specific enzymes in plant pathogens makes it effective in protecting crops from infections. Recent research has highlighted its potential as a biocontrol agent, offering an eco-friendly alternative to conventional chemical pesticides. Moreover, the compound's stability under various environmental conditions ensures its long-term efficacy in agricultural applications.

In materials science, 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide serves as a precursor for advanced polymers and coatings. Its trifluoromethyl group imparts hydrophobicity and thermal stability to the resulting materials, making them suitable for high-performance applications such as aerospace components and electronic devices. Researchers have also explored its use in nanotechnology, where it acts as a stabilizing agent for nanoparticles, enhancing their dispersion and functionality.

The pharmacokinetic properties of 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide have been extensively studied to evaluate its bioavailability and metabolic pathways. Preclinical studies indicate that the compound exhibits good oral absorption and moderate plasma protein binding, which are favorable traits for drug delivery systems. Furthermore, its metabolism primarily occurs via cytochrome P450 enzymes, with major metabolites being identified through mass spectrometry analysis.

Recent breakthroughs in computational chemistry have enabled researchers to predict the biological activity of 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide with unprecedented accuracy. Molecular docking studies reveal that the compound binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent analogs with improved therapeutic indices.

In conclusion, 2-Methoxy-N-methyl-5-(trifluoromethyl)benzamide (CAS No. 2764729-36-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in pharmaceuticals, agrochemicals, materials science, and nanotechnology. Ongoing research continues to uncover new potentials for this compound, solidifying its position as a key player in modern chemistry.